Cas no 1600956-34-0 (1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methyl-1H-pyrazol-4-amine)

• Product Name: 1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methyl-1H-pyrazol-4-amine
• CAS No: 1600956-34-0
• MF: C₉H₁₂ClN₅
• MW: 225.678079605103
• CID: 6460899
• PubChem ID: 116066873
• Update Time: 2025-07-22

1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methyl-1H-pyrazol-4-amine
• 1600956-34-0
• EN300-1105641
• 1-[(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methyl]-1H-pyrazol-4-amine

• Inchi： 1S/C9H12ClN5/c1-6-8(9(10)14(2)13-6)5-15-4-7(11)3-12-15/h3-4H,5,11H2,1-2H3
• InChI Key： AABKEEKZPAOOHZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C)=NN1C)CN1C=C(C=N1)N

Computed Properties

• Exact Mass: 225.0781231g/mol
• Monoisotopic Mass: 225.0781231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 61.7Ų

Additional information on 1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methyl-1H-pyrazol-4-amine

Research Briefing on 1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methyl-1H-pyrazol-4-amine (CAS: 1600956-34-0)

The compound 1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methyl-1H-pyrazol-4-amine (CAS: 1600956-34-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This pyrazole derivative is being investigated for its potential therapeutic applications, particularly in the context of kinase inhibition and anti-inflammatory activity. Recent studies have explored its molecular interactions, pharmacokinetic properties, and efficacy in preclinical models, positioning it as a promising candidate for further drug development.

One of the key findings from recent research is the compound's ability to selectively inhibit specific kinase targets involved in inflammatory pathways. In vitro assays demonstrated potent inhibition of key kinases such as JAK1 and JAK3, which are critical mediators of cytokine signaling. This selectivity suggests potential applications in treating autoimmune diseases and chronic inflammatory conditions. Furthermore, the compound exhibited favorable metabolic stability and oral bioavailability in rodent models, highlighting its potential as an orally administered therapeutic agent.

Structural-activity relationship (SAR) studies have provided insights into the molecular modifications that enhance the compound's binding affinity and selectivity. The chloro and dimethyl substitutions on the pyrazole ring were found to be crucial for maintaining optimal interactions with the kinase ATP-binding pocket. Additionally, the amine group on the second pyrazole ring contributed to improved solubility and pharmacokinetic properties. These findings are guiding the design of next-generation derivatives with enhanced therapeutic profiles.

Recent preclinical evaluations have also investigated the compound's safety profile and potential off-target effects. Toxicity studies in animal models indicated a favorable safety window, with no significant adverse effects observed at therapeutic doses. However, further investigations are needed to assess long-term toxicity and potential drug-drug interactions. These studies are critical for advancing the compound toward clinical trials and ensuring its suitability for human use.

In summary, 1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methyl-1H-pyrazol-4-amine represents a promising scaffold for the development of novel kinase inhibitors with applications in inflammatory and autoimmune diseases. Ongoing research is focused on optimizing its pharmacological properties and expanding its therapeutic potential. Future studies will likely explore its efficacy in combination therapies and its applicability to other disease areas, such as oncology and metabolic disorders.